tert-butyl 4-oxo-2-thia-7-azaspiro[4.4]nonane-7-carboxylate

• CAS No.: 2758001-45-3
• Molecular Formula: C12H19NO3S
• Molecular Weight: 257.3

Description

tert-Butyl 4-oxo-2-thia-7-azaspiro[44]nonane-7-carboxylate is a complex organic compound characterized by its unique spirocyclic structure

Preparation Methods

The synthesis of tert-butyl 4-oxo-2-thia-7-azaspiro[44]nonane-7-carboxylate typically involves multiple steps, starting from readily available precursorsIndustrial production methods may involve optimized reaction conditions to ensure high yield and purity of the final product .

Chemical Reactions Analysis

tert-Butyl 4-oxo-2-thia-7-azaspiro[4.4]nonane-7-carboxylate undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional oxygen-containing functional groups.

Reduction: This reaction can remove oxygen atoms or reduce double bonds.

Substitution: This reaction can replace one functional group with another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. .

Scientific Research Applications

tert-Butyl 4-oxo-2-thia-7-azaspiro[4.4]nonane-7-carboxylate has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It can be used in the study of enzyme interactions and protein binding.

Industry: It can be used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of tert-butyl 4-oxo-2-thia-7-azaspiro[4.4]nonane-7-carboxylate involves its interaction with specific molecular targets, such as enzymes or receptors. The spirocyclic structure allows it to fit into binding sites with high specificity, modulating the activity of the target molecules. The pathways involved may include inhibition or activation of enzymatic reactions, leading to various biological effects .

Comparison with Similar Compounds

tert-Butyl 4-oxo-2-thia-7-azaspiro[4.4]nonane-7-carboxylate can be compared with other spirocyclic compounds, such as:

• tert-Butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate
• tert-Butyl 3-oxo-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate These compounds share similar structural features but differ in their functional groups and specific applications. The unique combination of a thia and aza group in this compound distinguishes it from other spirocyclic compounds, providing distinct chemical and biological properties .